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Compound of Interest

Compound Name:
D,L-m-Tyrosine Methyl Ester

Hydrochloride

Cat. No.: B563443 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

This application note provides a detailed protocol for the esterification of D,L-m-Tyrosine to its

corresponding methyl ester hydrochloride using thionyl chloride (SOCl₂) in methanol. This

method, a variation of the Fischer esterification, is a common and efficient procedure for the

preparation of amino acid esters. Thionyl chloride serves as an in-situ source of hydrochloric

acid, which catalyzes the reaction and also converts the water byproduct to SO₂ and HCl gas,

driving the equilibrium towards the product. The resulting amino acid ester hydrochloride is

often a stable, crystalline solid that can be easily isolated and purified. This procedure is widely

applicable in peptide synthesis and as a building block for various pharmaceutical

intermediates.

Experimental Protocol
This protocol is synthesized from established methods for the esterification of tyrosine and

other amino acids.

Materials:

D,L-m-Tyrosine
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Methanol (anhydrous)

Thionyl chloride (SOCl₂)

Diethyl ether (or Petroleum ether)

Round-bottom flask (appropriate size for the reaction scale)

Magnetic stirrer and stir bar

Reflux condenser

Ice bath

Rotary evaporator

Buchner funnel and filter paper

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

suspend D,L-m-Tyrosine (1.0 eq) in anhydrous methanol. The volume of methanol should be

sufficient to create a stirrable slurry.

Addition of Thionyl Chloride: Cool the suspension in an ice bath to 0-5 °C. Slowly add thionyl

chloride (1.5-2.5 eq) dropwise to the stirred suspension. Caution: The addition of thionyl

chloride to methanol is exothermic and releases HCl and SO₂ gas. This step must be

performed in a well-ventilated fume hood.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture

to warm to room temperature. Then, heat the mixture to reflux and maintain it for 3-8 hours.

The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until

the starting material is consumed.[1][2]

Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the

excess methanol and thionyl chloride by rotary evaporation.
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Isolation of Product: To the resulting residue, add diethyl ether or petroleum ether to

precipitate the D,L-m-Tyrosine methyl ester hydrochloride as a solid.[3]

Purification: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the

solid with cold diethyl ether to remove any residual impurities.

Drying: Dry the purified product under vacuum to obtain the final D,L-m-Tyrosine methyl
ester hydrochloride.

Data Presentation
The following table summarizes typical quantitative data for the thionyl chloride-mediated

esterification of tyrosine and related amino acids, as found in the literature.

Amino
Acid

Alcohol
Thionyl
Chloride
(eq)

Reaction
Condition
s

Yield (%) Purity (%)
Referenc
e

L-Tyrosine Methanol 1.5 Reflux 95.5
98.6

(HPLC)
[1]

L-Tyrosine Methanol 2.5 Reflux 97.2
99.3

(HPLC)
[1]

L-Tyrosine Ethanol
Not

specified
Reflux 94.7 - [3]

General

Amino Acid
Methanol 0.5

Reflux, 6-8

h
- - [2]

O-methyl-

L-tyrosine
Methanol 1.8 Reflux, 2 h - - [4]
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Workflow for Thionyl Chloride Esterification of D,L-m-Tyrosine
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Caption: Workflow for the synthesis of D,L-m-Tyrosine methyl ester hydrochloride.
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Reaction Mechanism

Simplified Reaction Mechanism
D,L-m-Tyrosine

(R-COOH)

Chlorosulfite Ester
(R-COOS(O)Cl)

+ SOCl₂

Acyl Chloride
(R-COCl)

- SO₂

- Cl⁻

D,L-m-Tyrosine Methyl Ester
(R-COOCH₃)

+ Methanol
- HCl

Click to download full resolution via product page

Caption: Simplified mechanism of thionyl chloride-mediated esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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